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Abstract

2-Methylpyrazine (CAS No: 109-08-0) is a heterocyclic aromatic organic compound that plays
a significant role as a versatile building block in the synthesis of various pharmaceuticals and
agrochemicals.[1][2] It is also widely recognized as a key flavoring agent in the food and
fragrance industries, imparting nutty, roasted, and cocoa-like aromas.[1][3][4] This technical
guide provides an in-depth overview of the chemical properties, structure, synthesis, and
spectroscopic data of 2-Methylpyrazine, tailored for professionals in research and
development.

Chemical Properties and Structure

2-Methylpyrazine, also known by its IUPAC name 2-methylpyrazine, is a colorless to pale
yellow liquid at room temperature.[5][6][7] It is @ member of the pyrazine class of compounds,
which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4.[8]
[9] The presence of a methyl group at the second position of the pyrazine ring is a defining
feature of its structure.[6]
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylpyrazine is presented in the

table below for easy reference and comparison.

Property Value References
Molecular Formula CsHeNz2 [1][10][11]
Molecular Weight 94.11 g/mol [1][10][11]
CAS Number 109-08-0 [1][10][11]
IUPAC Name 2-methylpyrazine [6]
Appearance Colorless to pale yellow liquid [1][5][6]
Boiling Point 135-137 °C at 761 mmHg [1][6]
Melting Point -29 °C [41[6]
Density 1.03 g/mL at 25 °C [4][12]
Fully miscible with water;
Solubility soluble in common organic [4115][13]
solvents.
Refractive Index n20/D 1.504 [11][14]
Flash Point 50 °C (122 °F) - closed cup
pKa 1.45 at 27 °C [13][15]

Chemical Structure

The structure of 2-Methylpyrazine consists of a pyrazine ring with a methyl group substituent.

Caption: Chemical structure of 2-Methylpyrazine.

Synthesis of 2-Methylpyrazine

The industrial synthesis of 2-Methylpyrazine is primarily achieved through the vapor-phase

catalytic cyclocondensation of ethylenediamine (ED) and propylene glycol (PG).[16][17] This
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reaction is typically carried out at elevated temperatures over a solid catalyst.

General Experimental Protocol

The following is a generalized experimental protocol based on common synthesis routes.
Specific conditions may vary depending on the catalyst and equipment used.

Materials:

Ethylenediamine (ED)

Propylene glycol (PG)

Deionized water

Solid catalyst (e.g., nano-sized mixed metal oxide, Cr-promoted Cu-Zn/Al203)[5][17]

Inert gas (e.g., Nitrogen)

Hydrogen (for catalyst reduction)

Equipment:

» Fixed-bed quartz tube microreactor

Syringe pump

Gas flow controllers

Temperature controller and furnace

Condenser and collection flask

Gas chromatograph (GC) for analysis

Procedure:

o Catalyst Preparation and Activation: The solid catalyst is crushed and sieved to the desired
particle size (e.g., 198-245 uym).[5] The catalyst is then packed into the fixed-bed reactor and
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typically reduced in a stream of hydrogen at an elevated temperature (e.g., 400 °C) for a
specified period (e.g., 2 hours).[5]

Reactant Feed Preparation: An aqueous solution of ethylenediamine and propylene glycol is
prepared, often in a 1:1 molar ratio, and may be diluted with deionized water.[5]

Reaction: The reactor is heated to the desired reaction temperature (e.g., 380-723 K).[5][16]
The liquid reactant mixture is then fed into the reactor at a controlled rate using a syringe
pump.[5] An inert gas, such as nitrogen, is simultaneously introduced as a carrier or dilution
gas.[5]

Product Collection and Analysis: The reaction products exit the reactor in the gas phase and
are passed through a condenser to liquefy the products, which are then collected. The
composition of the product mixture is analyzed by gas chromatography (GC) to determine
the conversion of reactants and the selectivity to 2-Methylpyrazine.[18]
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Caption: General workflow for the synthesis of 2-Methylpyrazine.

Spectroscopic Data

The structural elucidation and purity assessment of 2-Methylpyrazine are routinely performed
using various spectroscopic techniques.

Mass Spectrometry
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The mass spectrum of 2-Methylpyrazine typically shows a prominent molecular ion peak (M+)
corresponding to its molecular weight.

» Electron lonization (EI-MS): The mass spectrum obtained by EI-MS shows a base peak at
m/z 94.0, corresponding to the molecular ion [CsHeN2z]*. Other significant fragments are
observed at m/z 67.0 and 40.0.[6]

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methylpyrazine exhibits characteristic absorption bands corresponding
to its functional groups and aromatic structure.

o Key IR Absorptions: The FTIR spectrum of 2-Methylpyrazine would typically show C-H
stretching vibrations of the aromatic ring and the methyl group, C=N and C=C stretching
vibrations of the pyrazine ring, and various bending vibrations.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy is a powerful tool for confirming the structure of 2-Methylpyrazine.

e H NMR (CDCls, 300 MHz): The proton NMR spectrum of 2-Methylpyrazine in deuterated
chloroform typically shows three signals: a singlet for the methyl protons and three signals in
the aromatic region for the three protons on the pyrazine ring.[19]

o o (ppm): ~2.57 (s, 3H, -CHs), ~8.3-8.5 (m, 3H, aromatic protons).[18][19]

Applications

2-Methylpyrazine is a valuable compound with a broad range of applications across several
industries.

o Flavor and Fragrance: It is a widely used flavoring agent in food products, imparting nutty,
roasted, cocoa, and meaty flavors.[1][4][20] It is found in products such as coffee, peanuts,
and red peppers.[4][6]

e Pharmaceuticals: It serves as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[1][2][5] Notably, it is a precursor for the production of
pyrazinamide, a first-line medication for the treatment of tuberculosis.[5][16]
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e Agrochemicals: 2-Methylpyrazine is utilized in the formulation of pesticides and herbicides.

[1][2]

e Research: In laboratory settings, it is used in studies related to neurobiology and sensory
perception.[1] It is also employed as a ligand in the synthesis of coordination polymers and
fluorescent complexes.

Safety and Handling

2-Methylpyrazine is classified as a flammable liquid and is harmful if swallowed.[12][21]

e Precautions: When handling 2-Methylpyrazine, it is essential to work in a well-ventilated
area and use appropriate personal protective equipment (PPE), including gloves, eye
protection, and protective clothing.[21][22] Keep away from heat, sparks, open flames, and
other ignition sources.[21][23]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][21]

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-Methylpyrazine. For more detailed information on specific applications or
analytical procedures, consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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